1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one

• IUPAC Name: (E)-1-(2-hydroxy-4-methylanilino)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C14H19NO2/c1-10-5-6-11(12(16)9-10)15-8-7-13(17)14(2,3)4/h5-9,15-16H,1-4H3/b8-7+
• InChI Key: PYVMALNELJOWAF-BQYQJAHWSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC=CC(=O)C(C)(C)C)O
• Isomeric SMILES: CC1=CC(=C(C=C1)N/C=C/C(=O)C(C)(C)C)O
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one, also known as HMPA, is a chemical compound that has been widely used in scientific research due to its unique properties. HMPA is a potent inhibitor of protein kinases, which are enzymes that play a critical role in the regulation of cellular processes. In

Mechanism of Action

1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one inhibits protein kinases by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrate, which is required for the activation of downstream signaling pathways. By inhibiting protein kinases, 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one can disrupt various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one has been shown to have a wide range of biochemical and physiological effects. In vitro studies have demonstrated that 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one can inhibit the growth of cancer cells by inducing apoptosis. 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one has also been shown to inhibit the activity of several protein kinases, including Akt, ERK, and JNK. In vivo studies have demonstrated that 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one can reduce tumor growth in animal models, suggesting that it may have potential as an anti-cancer agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one in lab experiments is its specificity for protein kinases. 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one can selectively inhibit specific protein kinases, allowing researchers to study the specific roles of these enzymes in various cellular processes. However, 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one has some limitations. For example, it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research involving 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one. One area of research is the development of 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one analogs with improved specificity and potency. Another area of research is the identification of new protein kinase targets for 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one. Finally, researchers may investigate the potential of 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one as an anti-cancer agent in clinical trials.
In conclusion, 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one is a unique chemical compound that has been extensively used in scientific research. Its specificity for protein kinases has made it a valuable tool for studying the role of these enzymes in various cellular processes. While there are some limitations to its use, 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one has the potential to contribute to the development of new therapies for diseases such as cancer.

Scientific Research Applications

1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one has been extensively used in scientific research as a tool to study the role of protein kinases in cellular processes. Protein kinases are involved in a wide range of cellular functions, including cell growth, differentiation, and apoptosis. By inhibiting protein kinases, 1-[(2-hydroxy-4-methylphenyl)amino]-4,4-dimethyl-1-penten-3-one can help researchers understand the specific roles of these enzymes in various cellular processes.